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Compound of Interest

Compound Name:
4-(Dimethylamino)-3-

nitrobenzaldehyde

Cat. No.: B1267781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 4-(Dimethylamino)-3-
nitrobenzaldehyde, a chemical compound relevant in various research and development

applications. The information presented is compiled from established chemical databases.

Physicochemical Properties
The fundamental molecular characteristics of 4-(Dimethylamino)-3-nitrobenzaldehyde are

summarized below. This data is crucial for experimental design, stoichiometric calculations, and

analytical characterization.

Property Value Source

Molecular Formula C9H10N2O3 PubChem[1]

Molecular Weight 194.19 g/mol PubChem[1], Sigma-Aldrich

IUPAC Name
4-(dimethylamino)-3-

nitrobenzaldehyde
PubChem[1]

CAS Number 59935-39-6 Sigma-Aldrich

Experimental Protocols
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The data presented in this guide is computationally derived and sourced from publicly

accessible chemical databases.[1] As such, experimental protocols for the determination of

these properties are not detailed here. Researchers should refer to standard analytical

chemistry methodologies for experimental validation.

Data Relationships
The following diagram illustrates the logical relationship between the compound's name, its

elemental composition (molecular formula), and its calculated molecular weight.
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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